Cas no 45173-95-3 (2-Butenedioic acid,1-(2-ethylhexyl) ester)

• Product Name: 2-Butenedioic acid,1-(2-ethylhexyl) ester
• CAS No: 45173-95-3
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 330692
• PubChem ID: 6435851
• Update Time: 2025-04-19

2-Butenedioic acid,1-(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,1-(2-ethylhexyl) ester
• 2-ethylhexyl hydrogen 2-butenedioate
• SCHEMBL972676
• 45173-95-3
• (E)-4-(2-ethylhexoxy)-4-oxobut-2-enoic acid
• EINECS 256-201-0
• SCHEMBL242751

• Inchi： 1S/C12H20O4/c1-3-5-6-10(4-2)9-16-12(15)8-7-11(13)14/h7-8,10H,3-6,9H2,1-2H3,(H,13,14)/b8-7+
• InChI Key： IQBLWPLYPNOTJC-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C(=O)O)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 228.136159
• Monoisotopic Mass: 228.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 3

Experimental Properties

• Density: 1.043
• Boiling Point: 342°Cat760mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.469